2,5-Dibromo-4-fluoropyridine

• IUPAC Name: 2,5-dibromo-4-fluoropyridine
• InChI: InChI=1S/C5H2Br2FN/c6-3-2-9-5(7)1-4(3)8/h1-2H
• InChI Key: YHWVCLGJNHRSLH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Br)Br)F
• Molecular Formula: C5H2Br2FN
• DSSTOX Substance ID: DTXSID401308986
• Molecular Weight: 254.88 g/mol
• CAS RN: 1033203-46-1

Description

2,5-Dibromo-4-fluoropyridine is a chemical compound with the molecular formula C5H2Br2FN. It has a molecular weight of 254.88 and is typically stored at temperatures between 2-8°C in an inert atmosphere.

Synthesis Analysis

The synthesis of 2,5-Dibromo-4-fluoropyridine can involve various methods. For instance, it can be synthesized from 3-formyl (aza)indoles/benzofurans. Another method involves the Suzuki–Miyaura coupling reaction.

Molecular Structure Analysis

The molecular structure of 2,5-Dibromo-4-fluoropyridine consists of a pyridine ring substituted with two bromine atoms and one fluorine atom. The InChI code for this compound is 1S/C5H2Br2FN/c6-3-2-9-5(7)1-4(3)8/h1-2H.

Chemical Reactions Analysis

2,5-Dibromo-4-fluoropyridine can undergo various chemical reactions. For instance, it can participate in palladium-catalyzed homo-coupling reactions.

Physical And Chemical Properties Analysis

2,5-Dibromo-4-fluoropyridine has a density of 2.1±0.1 g/cm³. It has a boiling point of 230.8±35.0 °C at 760 mmHg. The compound has a vapour pressure of 0.1±0.4 mmHg at 25°C. Its molar refractivity is 39.7±0.3 cm³.

Scientific Research Applications

Medicinal Chemistry and Drug Development

2,5-Dibromo-4-fluoropyridine serves as a valuable building block in medicinal chemistry. Researchers use it to synthesize novel drug candidates due to its electron-withdrawing substituents, which can enhance drug stability, bioavailability, and selectivity. .

Agrochemicals and Pesticides

Fluorine-containing substituents play a crucial role in developing agrochemicals and pesticides. The introduction of fluorine atoms into aromatic rings improves the physical, biological, and environmental properties of these compounds. .

Organic Synthesis and Functionalization

The compound’s bromine and fluorine atoms enable diverse functionalization reactions. Researchers employ it as a precursor for creating more complex molecules. .

Radiochemistry and Imaging Agents

In the field of nuclear medicine, researchers are interested in fluorine-18 (18F)-substituted compounds for positron emission tomography (PET) imaging. .

Materials Science and Organic Electronics

Functionalized pyridines play a role in organic electronics. Researchers explore their use as building blocks for organic semiconductors, light-emitting materials, and conductive polymers. .

Chemical Biology and Target Identification

By incorporating 2,5-dibromo-4-fluoropyridine into small molecules, researchers can probe biological systems. It may serve as a tool for identifying protein targets, studying enzyme activity, or investigating cellular processes. .

Safety and Hazards

2,5-Dibromo-4-fluoropyridine is considered hazardous. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions of 2,5-Dibromo-4-fluoropyridine research could involve its use in the synthesis of various bioactive molecules. For instance, it can be used in the synthesis of 5-aminoaryl pyridines and 5-phenol pyridines. These compounds have potential applications in medicinal and agricultural chemistry.

Mechanism of Action

Target of Action

2,5-Dibromo-4-fluoropyridine is a type of fluoropyridine . Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring . .

Mode of Action

Fluoropyridines in general are known to have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This suggests that 2,5-Dibromo-4-fluoropyridine may interact with its targets in a similar manner.

Biochemical Pathways

Fluoropyridines are often used in the synthesis of various biologically active compounds , suggesting that they may affect a wide range of biochemical pathways.

Pharmacokinetics

The presence of fluorine in the compound may influence its pharmacokinetic properties, as fluorine atoms are often introduced into lead structures in the search for new agricultural products having improved physical, biological, and environmental properties .

Result of Action

Given the general properties of fluoropyridines, it can be inferred that the compound may have a range of effects depending on the specific biological context in which it is used .

Action Environment

The presence of fluorine in the compound may confer certain environmental advantages, as fluorine-containing substituents are often incorporated into compounds to improve their physical, biological, and environmental properties .